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Compound of Interest

Compound Name: (2,5-Dimethylfuran-3-yl)methanol

Cat. No.: B1310457

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding "(2,5-Dimethylfuran-3-yl)methanol" is limited in publicly
available scientific literature. This guide provides the confirmed Chemical Abstracts Service
(CAS) number and summarizes the available data. Due to the scarcity of detailed experimental
protocols and quantitative data for this specific compound, a representative experimental
workflow for the synthesis of the closely related and well-documented compound 2,5-
Dimethylfuran (DMF) is presented for illustrative purposes.

Compound Identification

The CAS number for (2,5-Dimethylfuran-3-yl)methanol is 1003-96-9.[1][2]

Molecular Information:

Identifier Value

IUPAC Name (2,5-Dimethylfuran-3-yl)methanol
Molecular Formula C7H1002

Molecular Weight 126.15 g/mol

Canonical SMILES CC1=C(C=C01)COo
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Physicochemical Properties

Detailed experimental data on the physicochemical properties of (2,5-Dimethylfuran-3-
yl)methanol are not readily available in the surveyed literature. Predicted data from
computational models can be found in databases such as PubChem.[3]

Synthesis

A documented method for the synthesis of (2,5-Dimethylfuran-3-yl)methanol involves the
reduction of 3-carbomethoxy-2,5-dimethylfuran.[4]

Reaction Scheme:
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Caption: Synthesis of (2,5-Dimethylfuran-3-yl)methanol.

Experimental Protocol (Limited Information): A synthesis described in brief involves the reaction
of 3-carbomethoxy-2,5-dimethylfuran in methylene chloride with a reducing agent,
diisobutylaluminium hydride (DIBAL-H), at a low temperature (-20 °C) under a nitrogen
atmosphere.[4] A detailed protocol with reaction times, purification methods, and yields is not
provided in the available literature.
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Related Compound: 2,5-Dimethylfuran (DMF) - A
Potential Biofuel

Due to the limited information on the target compound, this section details the synthesis of the
structurally related and extensively studied compound, 2,5-Dimethylfuran (DMF). DMF is a
promising biofuel candidate that can be synthesized from biomass-derived 5-
hydroxymethylfurfural (HMF).[5][6][7][8]

Experimental Workflow: Catalytic Conversion of HMF to DMF

The production of DMF from HMF typically involves a two-step hydrogenolysis process over a

heterogeneous catalyst.[8]
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Representative Experimental Workflow: HMF to DMF

Prepare HMF Solution
(e.g., in a suitable solvent)

Y

Add Heterogeneous Catalyst
(e.g., Ru/C, Pd/C, Cu-based)

Y

Hydrogenolysis Reaction
(Controlled Temperature & Pressure)

Y

Catalyst Separation
(Filtration)

Y

Product Extraction

Y

Purification
(e.g., Distillation)

2,5-Dimethylfuran (DMF)
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Reaction Pathways from HMF to DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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